4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one

• IUPAC Name: 2-(4-butoxyphenyl)-4-(4-phenylphenyl)-1,3-oxazin-6-one
• InChI: InChI=1S/C26H23NO3/c1-2-3-17-29-23-15-13-22(14-16-23)26-27-24(18-25(28)30-26)21-11-9-20(10-12-21)19-7-5-4-6-8-19/h4-16,18H,2-3,17H2,1H3
• InChI Key: KJTHOWKITRMOMK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC(=CC(=O)O2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol

Description

4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one, also known as BPO-27, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. BPO-27 belongs to the family of oxazine derivatives, which are known for their diverse biological and chemical properties.

Mechanism of Action

The mechanism of action of 4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one is not fully understood. However, it is believed to exert its biological activity by interacting with various cellular targets, including DNA, enzymes, and receptors. This compound has been shown to bind to DNA and inhibit its replication, leading to cell death. It has also been found to inhibit the activity of enzymes, such as topoisomerase II and β-lactamase, which are involved in DNA replication and bacterial cell wall synthesis, respectively.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in the apoptotic pathway. This compound has also been shown to inhibit the growth of cancer cells by arresting the cell cycle at the G2/M phase. In addition, this compound has been found to inhibit the activity of β-lactamase, an enzyme responsible for bacterial resistance to antibiotics.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one is its broad-spectrum activity against cancer cells, fungi, and bacteria. It has also been found to be relatively non-toxic to normal cells, making it a promising candidate for further development as an anticancer and antimicrobial agent. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one. One of the potential applications of this compound is in the development of new anticancer and antimicrobial drugs. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties. In addition, this compound has potential applications in materials science and catalysis, and further research in these areas may lead to new discoveries and applications of this compound.
Conclusion:
In conclusion, this compound is a small molecule with promising potential applications in various fields, including medicinal chemistry, materials science, and catalysis. Its broad-spectrum activity against cancer cells, fungi, and bacteria makes it a promising candidate for further development as an anticancer and antimicrobial agent. Further research is needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties.

Scientific Research Applications

4-(4-biphenylyl)-2-(4-butoxyphenyl)-6H-1,3-oxazin-6-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. This compound has been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells, by inducing apoptosis. It has also been shown to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.